![molecular formula C20H17N3O6 B7433327 Ethyl 4-methyl-2-(2-nitro-4-phenoxyphenoxy)pyrimidine-5-carboxylate](/img/structure/B7433327.png)
Ethyl 4-methyl-2-(2-nitro-4-phenoxyphenoxy)pyrimidine-5-carboxylate
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Overview
Description
Ethyl 4-methyl-2-(2-nitro-4-phenoxyphenoxy)pyrimidine-5-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as EMNP and is synthesized using specific methods. The purpose of
Mechanism of Action
The mechanism of action of EMNP is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes and signaling pathways that are involved in various cellular processes. EMNP has been found to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of NF-κB, a signaling pathway that is involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
EMNP has been found to exhibit significant biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. EMNP has also been found to induce apoptosis in cancer cells and inhibit their proliferation. Additionally, EMNP has been found to exhibit significant anti-oxidant properties and protect against oxidative stress.
Advantages and Limitations for Lab Experiments
EMNP has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its purity can be confirmed using various analytical techniques. EMNP has also been found to exhibit significant biological activity, making it a valuable tool for studying various cellular processes. However, EMNP also has some limitations for lab experiments. It is relatively expensive to synthesize, and its stability under certain conditions may be limited.
Future Directions
There are several future directions for research on EMNP. One potential direction is to explore its potential use in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Another potential direction is to study its mechanism of action in more detail and identify specific targets for its activity. Additionally, future research could focus on improving the synthesis method of EMNP to make it more cost-effective and environmentally friendly.
Synthesis Methods
EMNP is synthesized by reacting 2-nitro-4-phenoxyaniline with 4-methyl-5-oxo-2-phenyl-4,5-dihydro-1H-pyrimidine-6-carboxylic acid ethyl ester in the presence of a suitable catalyst. The reaction is carried out under specific conditions of temperature and pressure to obtain the desired product. The purity of the product is then confirmed using various analytical techniques.
Scientific Research Applications
EMNP has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-oxidant properties. EMNP has also been studied for its potential use in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
ethyl 4-methyl-2-(2-nitro-4-phenoxyphenoxy)pyrimidine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O6/c1-3-27-19(24)16-12-21-20(22-13(16)2)29-18-10-9-15(11-17(18)23(25)26)28-14-7-5-4-6-8-14/h4-12H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRDYBABCELBTSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1C)OC2=C(C=C(C=C2)OC3=CC=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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